Cas no 192811-51-1 (3-(2-fluorophenyl)aminopropanenitrile)
192811-51-1 structure
Product Name:3-(2-fluorophenyl)aminopropanenitrile
CAS No:192811-51-1
MF:C9H9FN2
MW:164.179565191269
CID:116241
PubChem ID:2380515
Update Time:2025-04-18
3-(2-fluorophenyl)aminopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3-[(2-fluorophenyl)amino]-
- 3-[(2-Fluorophenyl)amino]propanenitrile
- Propanenitrile, 3-[(2-fluorophenyl)amino]- (9CI)
- 3-(2-fluoroanilino)propanenitrile
- EN300-02353
- VENLUHCIJJCGSR-UHFFFAOYSA-N
- 3-((2-Fluorophenyl)amino)propanenitrile
- 3-(2-Fluoro-phenylamino)-propionitrile
- SCHEMBL6968841
- Z56813548
- 3-(2-fluoro-phenylamino)propionitrile
- SB75853
- AKOS000115540
- CS-0218876
- 192811-51-1
- 3-(2-fluorophenyl)aminopropanenitrile
-
- Inchi： 1S/C9H9FN2/c10-8-4-1-2-5-9(8)12-7-3-6-11/h1-2,4-5,12H,3,7H2
- InChI Key： VENLUHCIJJCGSR-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1NCCC#N
Computed Properties
- Exact Mass: 164.07507
- Monoisotopic Mass: 164.07497646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.8Ų
Experimental Properties
- PSA: 35.82
3-(2-fluorophenyl)aminopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F589700-50mg |
3-[(2-fluorophenyl)amino]propanenitrile |
192811-51-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F589700-100mg |
3-[(2-fluorophenyl)amino]propanenitrile |
192811-51-1 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | F589700-500mg |
3-[(2-fluorophenyl)amino]propanenitrile |
192811-51-1 | 500mg |
$ 320.00 | 2022-06-05 | ||
| Aaron | AR00BBXA-50mg |
Propanenitrile, 3-[(2-fluorophenyl)amino]- (9CI) |
192811-51-1 | 95% | 50mg |
$83.00 | 2025-01-23 | |
| Aaron | AR00BBXA-100mg |
Propanenitrile, 3-[(2-fluorophenyl)amino]- (9CI) |
192811-51-1 | 95% | 100mg |
$116.00 | 2025-01-23 | |
| Aaron | AR00BBXA-250mg |
Propanenitrile, 3-[(2-fluorophenyl)amino]- (9CI) |
192811-51-1 | 95% | 250mg |
$152.00 | 2025-01-23 | |
| Aaron | AR00BBXA-500mg |
Propanenitrile, 3-[(2-fluorophenyl)amino]- (9CI) |
192811-51-1 | 95% | 500mg |
$266.00 | 2025-01-23 | |
| Aaron | AR00BBXA-1g |
Propanenitrile, 3-[(2-fluorophenyl)amino]- (9CI) |
192811-51-1 | 95% | 1g |
$377.00 | 2025-01-23 | |
| Aaron | AR00BBXA-2.5g |
Propanenitrile, 3-[(2-fluorophenyl)amino]- (9CI) |
192811-51-1 | 95% | 2.5g |
$717.00 | 2025-01-23 | |
| Aaron | AR00BBXA-5g |
Propanenitrile, 3-[(2-fluorophenyl)amino]- (9CI) |
192811-51-1 | 98% | 5g |
$1047.00 | 2023-12-14 |
3-(2-fluorophenyl)aminopropanenitrile Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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